Cas no 1505807-26-0 (3-amino-2-2-(propan-2-yl)phenylpropanoic acid)

• Product Name: 3-amino-2-2-(propan-2-yl)phenylpropanoic acid
• CAS No: 1505807-26-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5917450
• PubChem ID: 82611049
• Update Time: 2025-06-09

3-amino-2-2-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(propan-2-yl)phenylpropanoic acid
• 1505807-26-0
• EN300-1855535
• 3-amino-2-[2-(propan-2-yl)phenyl]propanoic acid

• Inchi： 1S/C12H17NO2/c1-8(2)9-5-3-4-6-10(9)11(7-13)12(14)15/h3-6,8,11H,7,13H2,1-2H3,(H,14,15)
• InChI Key： NGSHVEMVGVQKLY-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-2-(propan-2-yl)phenylpropanoic acid

Introduction to 3-amino-2-(2-propan-2-yl)phenylpropanoic acid (CAS No. 1505807-26-0)

3-amino-2-(2-propan-2-yl)phenylpropanoic acid, identified by its CAS number 1505807-26-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, combines an amino group with a phenyl ring substituted at the second position by an isopropyl group, further connected to a propanoic acid moiety. Such a molecular architecture positions it as a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural composition of 3-amino-2-(2-propan-2-yl)phenylpropanoic acid makes it a promising candidate for further derivatization, enabling the exploration of diverse pharmacological properties. The presence of both amino and carboxylic acid functional groups allows for facile conjugation with other biomolecules, such as peptides or nucleotides, facilitating the creation of complex therapeutic agents. This adaptability has made it a subject of interest in medicinal chemistry, where researchers aim to harness its potential in addressing various biological targets.

In recent years, advancements in computational chemistry and molecular modeling have enhanced the understanding of how substituents like the isopropyl group influence the electronic and steric properties of aromatic systems. The isopropyl-substituted phenyl ring in 3-amino-2-(2-propan-2-yl)phenylpropanoic acid contributes to its unique interaction profile with biological receptors, potentially modulating binding affinities and selectivity. Such insights are critical in the design of next-generation drugs that exhibit improved efficacy while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The combination of an amino group and a carboxylic acid moiety provides multiple points for covalent or non-covalent interactions with active sites on enzymes. For instance, studies have shown that structurally similar compounds can serve as scaffolds for inhibiting proteases and kinases, which are pivotal in numerous disease pathways. The 3-amino-2-(2-propan-2-yl)phenylpropanoic acid scaffold may offer a novel approach to modulate these enzymes, thereby opening new avenues for therapeutic intervention.

Furthermore, the compound’s relevance extends to materials science and biotechnology. Its ability to form stable complexes with metal ions or other organic molecules makes it a valuable component in the development of metallo-drugs or smart materials. These materials have applications ranging from diagnostic tools to advanced drug delivery systems, where precise control over molecular interactions is essential.

The synthesis of 3-amino-2-(2-propan-2-yl)phenylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including catalytic processes and flow chemistry, have been employed to streamline these reactions, making large-scale production more feasible. The efficiency of these synthetic routes is crucial for translating laboratory discoveries into commercially viable products.

Recent research has also highlighted the role of 3-amino-2-(2-propan-2-yl)phenylpropanoic acid in studying protein-ligand interactions at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into how this compound binds to target proteins. These structural elucidations are instrumental in guiding medicinal chemists toward designing analogs with enhanced pharmacokinetic profiles.

The compound’s potential extends beyond traditional pharmaceutical applications. It has been explored as a precursor for agrochemicals and specialty chemicals, where its structural features contribute to novel formulations with improved environmental compatibility. Such applications underscore the versatility of 3-amino-2-(2-propan-2-yl)phenylpropanoic acid as a building block in industrial chemistry.

Regulatory considerations play a significant role in the development and commercialization of any chemical entity. While 3-amino-2-(2-propan-2-yl)phenylpropanoic acid does not fall under stringent regulatory categories such as hazardous or controlled substances, adherence to good manufacturing practices (GMP) ensures its safety and quality for intended uses. Compliance with these standards is essential for maintaining consistency across batches and ensuring reliability for end-users.

The future prospects for 3-amino-2-(2-propan-2-yl)phenylpropanoic acid are bright, given its multifaceted utility and the ongoing advancements in synthetic biology and drug discovery technologies. As research continues to uncover new applications and optimize production methods, this compound is poised to play an increasingly important role in both academic and industrial settings.